3HOI-BA-01
3HOI-BA-01
3HOI-BA-01 is a mammalian targeting potent inhibitor of rapamycin (mTOR) activation.
Brand Name:
Vulcanchem
CAS No.:
355428-84-1
VCID:
VC0516071
InChI:
InChI=1S/C19H15NO5/c21-13(7-5-12-6-8-16-17(9-12)25-11-24-16)10-19(23)14-3-1-2-4-15(14)20-18(19)22/h1-9,23H,10-11H2,(H,20,22)/b7-5+
SMILES:
C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=CC=CC=C4NC3=O)O
Molecular Formula:
C19H15NO5
Molecular Weight:
337.3 g/mol
3HOI-BA-01
CAS No.: 355428-84-1
Cat. No.: VC0516071
Molecular Formula: C19H15NO5
Molecular Weight: 337.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 3HOI-BA-01 is a mammalian targeting potent inhibitor of rapamycin (mTOR) activation. |
|---|---|
| CAS No. | 355428-84-1 |
| Molecular Formula | C19H15NO5 |
| Molecular Weight | 337.3 g/mol |
| IUPAC Name | 3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-3-hydroxy-1H-indol-2-one |
| Standard InChI | InChI=1S/C19H15NO5/c21-13(7-5-12-6-8-16-17(9-12)25-11-24-16)10-19(23)14-3-1-2-4-15(14)20-18(19)22/h1-9,23H,10-11H2,(H,20,22)/b7-5+ |
| Standard InChI Key | AJJYRWYJJMMKIT-FNORWQNLSA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)CC3(C4=CC=CC=C4NC3=O)O |
| SMILES | C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=CC=CC=C4NC3=O)O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=CC=CC=C4NC3=O)O |
| Appearance | Solid powder |
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